Cas no 2229183-10-0 (5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one)
5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one
- 5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one
- 2229183-10-0
- EN300-1962487
-
- Inchi: 1S/C10H8F3NO2S/c11-10(12,13)17-7-3-1-2-6(4-7)8-5-14-9(15)16-8/h1-4,8H,5H2,(H,14,15)
- InChI Key: SNWAJMAPLXMDGZ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1=CC=CC(=C1)C1CNC(=O)O1
Computed Properties
- Exact Mass: 263.02278416g/mol
- Monoisotopic Mass: 263.02278416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 63.6Ų
5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1962487-0.05g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 0.05g |
$924.0 | 2023-09-17 | ||
| Enamine | EN300-1962487-0.1g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 0.1g |
$968.0 | 2023-09-17 | ||
| Enamine | EN300-1962487-0.25g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 0.25g |
$1012.0 | 2023-09-17 | ||
| Enamine | EN300-1962487-0.5g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 0.5g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1962487-1.0g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 1g |
$1100.0 | 2023-05-31 | ||
| Enamine | EN300-1962487-2.5g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 2.5g |
$2155.0 | 2023-09-17 | ||
| Enamine | EN300-1962487-5.0g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 5g |
$3189.0 | 2023-05-31 | ||
| Enamine | EN300-1962487-10.0g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 10g |
$4729.0 | 2023-05-31 | ||
| Enamine | EN300-1962487-1g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 1g |
$1100.0 | 2023-09-17 | ||
| Enamine | EN300-1962487-5g |
5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one |
2229183-10-0 | 5g |
$3189.0 | 2023-09-17 |
5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one
Introduction to 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one (CAS No. 2229183-10-0)
5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one (CAS No. 2229183-10-0) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its broad spectrum of biological activities and potential applications in drug development. The presence of a trifluoromethylsulfanylphenyl moiety in its structure imparts distinctive electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.
The 1,3-oxazolidin-2-one core is known for its stability and ability to form hydrogen bonds, which enhances its interactions with biological targets. This structural motif has been widely explored in medicinal chemistry for its role in inhibiting various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The trifluoromethylsulfanylphenyl group further contributes to the compound's pharmacological profile by increasing lipophilicity and metabolic stability, key factors in drug-like properties.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one as a lead compound for developing inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes and are often implicated in diseases such as Alzheimer's, cancer, and autoimmune disorders. The ability of this compound to modulate PPIs lies in its ability to bind to hydrophobic pockets within the target proteins, thereby disrupting their function.
In vitro studies have demonstrated that derivatives of 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one exhibit potent inhibitory activity against several key enzymes involved in disease pathways. For instance, research has shown that certain analogs can selectively inhibit kinases such as Janus kinases (JAKs), which are overexpressed in inflammatory conditions like rheumatoid arthritis. The trifluoromethylsulfanylphenyl group plays a crucial role in this inhibition by enhancing binding affinity through π-stacking interactions with aromatic residues in the enzyme active site.
The synthesis of 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethylsulfanylphenyl moiety is typically achieved through nucleophilic substitution or cross-coupling reactions, which highlight the compound's synthetic versatility. Advances in green chemistry have also enabled more sustainable synthetic routes, reducing waste and improving atom economy.
One of the most promising applications of this compound is in the treatment of oncological disorders. Preclinical studies have indicated that derivatives of 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one can selectively inhibit tyrosine kinases involved in tumor growth and metastasis. The trifluoromethylsulfanylphenyl group enhances the compound's ability to penetrate the blood-brain barrier, making it a potential candidate for treating central nervous system tumors as well.
The pharmacokinetic profile of 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one has been thoroughly evaluated through both computational predictions and experimental validation. Studies have shown that this compound exhibits favorable solubility and bioavailability parameters when formulated as an oral drug delivery system. Additionally, its metabolic stability suggests a prolonged half-life, reducing the frequency of dosing required for therapeutic efficacy.
The development of novel pharmaceutical agents often relies on understanding their interaction with biological targets at the molecular level. High-resolution crystal structures of protein complexes with 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one derivatives have provided valuable insights into their binding mechanisms. These structures reveal that the trifluoromethylsulfanylphenyl group interacts with hydrophobic residues while the oxazolidinone core forms hydrogen bonds with polar residues on the target protein surface.
Given its promising biological activity and synthetic accessibility, 5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one represents a significant advancement in medicinal chemistry research. Further exploration into its derivatives may uncover even more potent and selective therapeutic agents capable of addressing unmet medical needs across various disease indications.
2229183-10-0 (5-{3-(trifluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)